Elubiol

• CAS: 85058-43-1
• Molecular Formula: C27H30Cl2N4O5
• Molecular Weight: 561.5 g/mol
• InChI: InChI=1S/C27H30Cl2N4O5/c1-2-35-26(34)33-13-11-32(12-14-33)21-4-6-22(7-5-21)36-16-23-17-37-27(38-23,18-31-10-9-30-19-31)24-8-3-20(28)15-25(24)29/h3-10,15,19,23H,2,11-14,16-18H2,1H3/t23-,27-/m0/s1
• InChIKey: VEVFSWCSRVJBSM-HOFKKMOUSA-N

Elubiol Identity & Comparator Context

Elubiol (dichlorophenyl imidazoldioxolan, CAS 85058-43-1) is a broad-spectrum imidazole antifungal agent that inhibits fungal ergosterol biosynthesis and alters cell membrane lipid composition . Unlike many conventional imidazoles whose primary clinical value is defined by antifungal potency (MIC), Elubiol is functionally distinguished by a dual mechanism that includes clinically verified sebum-suppressive activity [1]. This unique profile situates Elubiol as a research tool and active ingredient specifically for dermatological models requiring concurrent management of sebaceous hypersecretion and fungal colonization, rather than as a general-purpose antimycotic .

1 Imidazole derivative with ester moiety, not a ketone-based ketoconazole analog

2 Reported sebumostatic activity in controlled contralateral studies

3 Negligible percutaneous absorption in dermal models

• [1] Pierard GE, et al. Modulation of sebum excretion from the follicular reservoir by a dichlorophenyl-imidazoldioxolan. Int J Cosmet Sci. 1996 Oct;18(5):219-27. View Source

Elubiol Irreplaceability in Sebum Control

The interchangeability of imidazole antifungals in procurement is critically flawed when the experimental or formulation endpoint involves sebum modulation. While ketoconazole and clotrimazole share the ergosterol biosynthesis inhibition target, they lack Elubiol's clinically validated capacity to alter the follicular reservoir function and reduce surface sebum output [1]. Substituting Elubiol with a generic imidazole based solely on antifungal potency (e.g., MIC or IC50) would fail to recapitulate the sebosuppressive phenotype observed in human studies. Conversely, selecting a sebostatic agent without antifungal activity neglects the microbial component of conditions like seborrheic dermatitis. Elubiol is functionally non-substitutable because it uniquely occupies the intersection of these two pharmacological axes, a differentiation underscored by head-to-head clinical and biochemical evidence [2].

Elubiol (Target)

Ketoconazole (Substitute)

Risk if Substituted

Ester moiety enables sebumostatic modulation of follicular reservoir

No direct sebumostatic activity reported

Loss of oily skin control endpoint; sebum output reduction may not transfer

Hardly penetrates epidermis; no systemic absorption in human/animal studies

Percutaneous absorption documented in compromised skin; systemic bioavailability exists

Topical safety context may shift; regulatory burden may increase for leave-on applications

Combination with piroctone olamine significantly reduced Malassezia counts vs. coal tar

Anti-Malassezia activity present but formulation-specific performance data differ

Anti-dandruff efficacy expectation may not be met without reformulation and new evidence

• [1] Pierard GE, et al. New insight into the topical management of excessive sebum flow at the skin surface. Dermatology. 1998;196(1):126-9. View Source
• [2] Cauwenbergh G. Data show a progressive decrease in skin oiliness at the forehead site treated by elubiol compared to the contralateral control site. Semantic Scholar. View Source

Elubiol Head-to-Head Evidence

Sebum Output Reduction vs. Untreated Control

In a comparative screen of CYP51 (lanosterol 14α-demethylase) inhibitors, Elubiol exhibited an IC50 of 445 nM, which is 7.6-fold more potent than ketoconazole (IC50: 3370 nM) in the same assay system [1]. This quantitative difference in target engagement suggests that Elubiol may achieve effective ergosterol synthesis blockade at significantly lower concentrations than ketoconazole under identical conditions.

Sebum reduction vs. control

Head-to-head

Progressive decrease on treated site; untreated site stable (p < 0.05)

Sebumostatic effect unique among imidazoles; supports oily-skin research context

14-subject contralateral design; Sebumeter SM810

Evidence Dimension	CYP51 Inhibition Potency
Target Compound Data	IC50 = 445 nM (95% CI: 343–577 nM)
Comparator Or Baseline	Ketoconazole IC50 = 3370 nM (95% CI: 2440–5030 nM)
Quantified Difference	7.6-fold higher potency (lower IC50)
Conditions	Enzymatic assay with recombinant CYP51; J Biol Chem inhibition screening panel

Why This Matters

This demonstrates that Elubiol is not simply a 'ketoconazole analog'; it possesses intrinsically higher affinity for the target enzyme, which may translate to lower required dosages in formulations and distinct dose-response relationships in experimental settings.

• [1] J Biol Chem. Table 1: Inhibitor IC50 values for CYP51. Elubiol IC50: 445 nM; Ketoconazole IC50: 3370 nM. View Source

Anti-Dandruff Efficacy vs. Coal Tar Shampoo

While both are imidazoles, Elubiol and ketoconazole exhibit starkly divergent antibacterial profiles against the phytopathogenic bacterium Xanthomonas oryzae pv. oryzae (Xoo). At 100 μg/mL, Elubiol achieved a 92.59% inhibition rate, whereas ketoconazole achieved only a 15.95% inhibition rate in the same assay [1]. This represents a nearly 6-fold difference in efficacy against this specific bacterial target.

Anti-dandruff vs. coal tar

Head-to-head

Elubiol shampoo: greater Malassezia reduction (p < 0.02) and lower post-treatment flaking (p < 0.01)

Reported anti-dandruff performance advantage in randomized trial

n=60; 4-week treatment + 4-week regression

Evidence Dimension	Antibacterial Activity against Xanthomonas oryzae pv. oryzae (Xoo)
Target Compound Data	Inhibition Rate: 92.59 ± 3.99%
Comparator Or Baseline	Ketoconazole Inhibition Rate: 15.95 ± 6.27%
Quantified Difference	5.8-fold higher inhibition rate
Conditions	In vitro antibacterial assay; 100 μg/mL concentration; Nature Scientific Reports panel

Why This Matters

For researchers investigating off-target antimicrobial effects or developing preservative systems, this data confirms that Elubiol and ketoconazole cannot be substituted for one another. Elubiol offers a significantly broader spectrum of activity against certain Gram-negative bacteria.

• [1] Nature Scientific Reports. Table 3: In vitro antibacterial activities of azole antifungals. Elubiol (100 μg/mL) vs Xoo: 92.59%; Ketoconazole: 15.95%. View Source

Cholesterol Biosynthesis Inhibition in Keratinocytes

Elubiol demonstrates a functional activity not reported for ketoconazole or clotrimazole in this context: at a concentration of 0.5 μM, Elubiol reduces cholesterol production in human keratinocytes by 50% . This direct inhibition of lipid synthesis in the primary cell type of the epidermis and follicular epithelium provides a biochemical rationale for its clinically observed sebosuppressive effects, a property that distinguishes it from antifungals that solely target ergosterol.

Cholesterol inhibition

Cross-study context

Elubiol 0.5 µM: 50% reduction in keratinocytes; ketoconazole IC50 28 nM in fibroblasts

Lipid modulation in sebaceous-relevant model; direct comparison unavailable

Different cell types; extrapolation requires review

Evidence Dimension	Cholesterol Synthesis Inhibition in Human Keratinocytes
Target Compound Data	50% reduction at 0.5 μM
Comparator Or Baseline	Ketoconazole/Clotrimazole (No equivalent keratinocyte lipid synthesis data reported)
Quantified Difference	Qualitative presence of a secondary mechanism
Conditions	In vitro assay on human keratinocytes; MedChemExpress/InvivoChem reported data

Why This Matters

This data validates Elubiol's unique value proposition: it is not just an antifungal, but a modulator of host cell lipid metabolism. This dual activity is essential for researchers modeling conditions like acne or seborrhea where both sebum and Malassezia play a role.

Topical Safety: No Absorption or Sensitization

In a comparative clinical trial, a shampoo formulation containing 0.5% Elubiol (combined with 0.75% piroctone olamine) was evaluated against a 0.5% coal tar shampoo. Clinical evaluations and subject self-assessments demonstrated that the non-tar shampoo containing Elubiol was as effective as the tar shampoo [1]. Furthermore, the study concluded that the formulation containing Elubiol exhibited increased beneficial effects compared to the coal tar shampoo [1]. This highlights Elubiol's clinical viability as a replacement for traditional, less cosmetically elegant treatments.

Topical safety profile

Class-level

No percutaneous absorption, sensitization, phototoxicity, or genotoxicity in test battery

Supports dermal formulation tolerability context

Data to verify in specific product matrices

Evidence Dimension	Clinical Efficacy in Dandruff/Seborrheic Dermatitis
Target Compound Data	Formulation with 0.5% Elubiol + 0.75% Piroctone Olamine
Comparator Or Baseline	Formulation with 0.5% Coal Tar
Quantified Difference	Non-inferior efficacy; reported increased beneficial effects
Conditions	Randomized clinical trial in subjects with dandruff; Dermatology/Karger publication

Why This Matters

This provides formulation-level evidence that Elubiol can achieve clinical outcomes comparable to established treatments while offering a differentiated mechanism and potentially improved cosmetic acceptability, a key factor in procurement for personal care R&D.

• [1] Pierard-Franchimont C, et al. Comparative Anti-Dandruff Efficacy between a Tar and a Non-Tar Shampoo. Dermatology. 2000;200(2):132-135. View Source

Favorable Safety Profile: Absence of Sensitization and Irritancy Potential

Safety and tolerability are critical differentiators in procurement for topical applications. Elubiol has been evaluated in controlled and open clinical trials and found to control sebum output effectively without systemic toxicity upon dermal application [1]. Critically, there is no evidence of sensitization potential in vivo, nor of specific irritancy or phototoxicity in vitro [1]. This profile contrasts with some first-generation imidazoles known for higher irritation potential.

Evidence Dimension	Topical Safety Profile
Target Compound Data	No evidence of sensitization, irritancy, or phototoxicity
Comparator Or Baseline	Ketoconazole (known for potential skin irritation at higher concentrations)
Quantified Difference	Qualitative difference in tolerability
Conditions	Controlled clinical trials; in vitro and in vivo safety assessments

Why This Matters

A favorable safety profile reduces formulation complexity and regulatory hurdles, making Elubiol a lower-risk choice for development of leave-on or rinse-off consumer products compared to analogs with greater irritancy concerns.

• [1] Cauwenbergh G, et al. Safety and Efficacy of Elubiol in Cosmetic Use. Academia.edu. View Source

Synergistic Potential with Phospholipids: A Formulation Advantage Over Econazole

Patent literature identifies Elubiol and ketoconazole as especially preferred azoles due to their ability to produce a mutual synergistic effect on dermatophyte fungi when used in combination with a phospholipid [1]. While econazole is also noted as a preferred azole, the specific synergistic pairing of Elubiol with phospholipids is highlighted as a distinct advantage for formulation development, enabling enhanced efficacy at lower active concentrations.

Evidence Dimension	Synergistic Interaction with Phospholipids
Target Compound Data	Synergistic effect on dermatophytes when combined with phospholipids
Comparator Or Baseline	Econazole (also preferred, but synergy less explicitly emphasized)
Quantified Difference	Qualitative identification as a preferred synergistic partner
Conditions	Patent disclosure; in vitro antifungal assays with phospholipid carriers

Why This Matters

This evidence supports the selection of Elubiol for advanced formulations seeking to maximize antifungal efficacy while minimizing active ingredient concentration, a key cost and safety consideration in commercial development.

• [1] US Patent 6,916,479. Compositions containing an antifungal and a phospholipid. Justia Patents. View Source

Elubiol Application Scenarios

Anti-Dandruff Shampoos with Superior Malassezia Clearance

Elubiol is uniquely suited for in vitro and in vivo models of seborrheic dermatitis where both Malassezia overgrowth and excessive sebum production are key pathogenic drivers. Its dual mechanism—validated by clinical sebum reduction (Section 3, Evidence 3) and CYP51 inhibition potency (Section 3, Evidence 1)—allows researchers to interrogate the interplay between fungal colonization and sebaceous gland activity using a single compound. This avoids the confounding variables introduced by combining a separate antifungal (e.g., ketoconazole) and a sebostatic agent [1].

Oily Skin Control with Minimal Safety Concerns

Elubiol's superior antibacterial activity against Gram-negative bacteria like Xanthomonas oryzae (Section 3, Evidence 2) and its synergistic potential with phospholipids (Section 3, Evidence 6) make it a strategic choice for developing broad-spectrum preservation systems in shampoos and cleansers. Its use can reduce the required concentration of traditional preservatives, leveraging its antifungal and antibacterial properties in a single, well-tolerated molecule [2].

Phospholipid Synergy for Refractory Seborrhea

The demonstration that 0.5 μM Elubiol reduces cholesterol synthesis in human keratinocytes by 50% (Section 3, Evidence 3) positions it as a valuable chemical probe for studying lipid homeostasis in the epidermis. Researchers can utilize Elubiol to dissect pathways regulating sebaceous lipogenesis and follicular keratinization, providing a tool distinct from retinoids or androgen receptor antagonists for modulating sebum quality and quantity in acne research [1].

Keratinocyte Lipid Modulation in Acne Research

Clinical evidence demonstrating that a 0.5% Elubiol shampoo achieves non-inferior efficacy to coal tar shampoos (Section 3, Evidence 4) while exhibiting a favorable safety profile (Section 3, Evidence 5) provides a strong rationale for its use in premium anti-dandruff formulations. Formulators can leverage Elubiol to create products that match the efficacy of established actives while offering better sensory attributes and lower irritation potential, a key differentiator in the competitive hair care market [3].

Application

Selection Property

Validation Focus

Anti-dandruff shampoo research

Reported Malassezia reduction in combination with piroctone olamine

Shampoo formulation endpoint context

Oily skin control formulations

Sebumostatic modulation without significant epidermal penetration

Dermal tolerability and sebum endpoint review

Phospholipid synergy for persistent seborrhea models

Patent-reported synergism with amphoteric phospholipids

IP-protected combination formulation feasibility

Keratinocyte lipid modulation studies

Cholesterol biosynthesis reduction at sub-micromolar levels in human keratinocytes

Sebaceous lipid pathway research context

• [1] Pierard GE, et al. New insight into the topical management of excessive sebum flow at the skin surface. Dermatology. 1998;196(1):126-9. View Source
• [2] US Patent 6,916,479. Compositions containing an antifungal and a phospholipid. Justia Patents. View Source
• [3] Pierard-Franchimont C, et al. Comparative Anti-Dandruff Efficacy between a Tar and a Non-Tar Shampoo. Dermatology. 2000;200(2):132-135. View Source